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Compound of Interest

Compound Name:
4-Chloro-N-hydroxy-2-

methylbenzamidine

CAS No.: 721450-66-4

Cat. No.: B1623629

Get Quote

Executive Summary
4-Chloro-N-hydroxy-2-methylbenzamidine is an amidoxime intermediate primarily utilized in

medicinal chemistry for the construction of bioisosteric 1,2,4-oxadiazole rings. Unlike its non-

methylated analog (4-chlorobenzamidoxime), the inclusion of the ortho-methyl group

introduces significant steric parameters that influence both its synthesis kinetics and the

solubility profile of downstream derivatives. This guide compares its physicochemical behavior

against standard alternatives and outlines optimized synthesis protocols.
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Property Data Note

IUPAC Name
4-Chloro-N'-hydroxy-2-

methylbenzimidamide

Also: 4-Chloro-2-

methylbenzamidoxime

CAS Number N/A (Intermediate)
Precursor Nitrile CAS: 50712-

68-0

Molecular Formula C₈H₉ClN₂O

Molecular Weight 184.62 g/mol

Appearance Off-white to pale beige solid
Often isolated as a crude

residue

Predicted LogP ~2.1
Higher lipophilicity than non-

methylated analog

Solubility
Soluble in MeOH, EtOH,

DMSO
Poor water solubility

Spectral Characterization (Predicted)
As this compound is frequently generated in situ or carried forward without rigorous purification,

the following values are predicted based on the structural analog 4-chlorobenzamidoxime and

electronic effects of the ortho-methyl group.

¹H NMR (400 MHz, DMSO-d₆):

δ 9.60 (s, 1H, OH): Characteristic downfield singlet.

δ 7.35 (d, J=8.2 Hz, 1H, Ar-H): Proton meta to Cl, ortho to amidine.

δ 7.28 (s, 1H, Ar-H): Proton ortho to Cl and Methyl.

δ 7.22 (d, J=8.2 Hz, 1H, Ar-H): Proton ortho to Cl.

δ 5.85 (s, 2H, NH₂): Broad singlet, exchangeable with D₂O.

δ 2.41 (s, 3H, Ar-CH₃): Distinct singlet for the ortho-methyl group.
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MS (ESI):m/z 185.0/187.0 [M+H]⁺ (Chlorine isotope pattern 3:1).

Comparative Performance Analysis
This section evaluates the product against its closest structural alternative, 4-

Chlorobenzamidoxime (non-methylated), to highlight the impact of the ortho-methyl group.

A. Synthetic Reactivity (Cyclization Efficiency)
The primary application of this amidoxime is the reaction with acyl chlorides or esters to form

1,2,4-oxadiazoles.
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Feature

4-Chloro-N-
hydroxy-2-
methylbenzamidine
(Target)

4-
Chlorobenzamidoxi
me (Alternative)

Scientific Insight

Steric Hindrance High (Ortho-Methyl) Low

The 2-methyl group

creates steric bulk

near the nucleophilic

amidine carbon. This

slows down the initial

attack on electrophiles

(e.g., acyl chlorides)

compared to the

alternative.

Cyclization Rate Moderate Fast

Requires higher

temperatures (e.g.,

80–110°C) or stronger

activation (e.g., CDI,

T3P) to effect

cyclization due to

rotational barriers

imposed by the methyl

group.

Side Reactions Low Moderate

The steric bulk can

actually protect the

amidine nitrogen from

non-specific acylation,

potentially leading to

cleaner reaction

profiles despite slower

kinetics.

B. Physicochemical Properties[1][12]
Lipophilicity: The addition of the methyl group increases LogP by approximately 0.5 units.

This is advantageous for drug candidates requiring blood-brain barrier (BBB) penetration but
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may require more polar solvents (e.g., DMF instead of MeOH) during synthesis.

Stability: The ortho-methyl group stabilizes the amidoxime against hydrolytic decomposition

back to the amide, a common issue with unhindered benzamidoximes in acidic media.

Optimized Experimental Protocol
Objective: Synthesis of 4-Chloro-N-hydroxy-2-methylbenzamidine from 4-chloro-2-

methylbenzonitrile.

Reagents
Precursor: 4-Chloro-2-methylbenzonitrile (CAS: 50712-68-0)[1]

Reagent: Hydroxylamine hydrochloride (NH₂OH[2]·HCl)

Base: Diisopropylethylamine (DIEA) or Sodium Bicarbonate (NaHCO₃)

Solvent: Ethanol (EtOH) or Methanol (MeOH)

Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,

dissolve 4-chloro-2-methylbenzonitrile (1.0 eq) in Ethanol (0.5 M concentration).

Activation: Add Hydroxylamine hydrochloride (2.0 eq) followed by DIEA (2.2 eq). Note: The

base must be in slight excess to neutralize the HCl and liberate the free hydroxylamine

nucleophile.

Reaction: Heat the mixture to reflux (78°C) for 4–6 hours.

Monitoring: Check via TLC (Hexane/EtOAc 3:1). The nitrile spot (high R_f) should

disappear, replaced by a lower R_f amidoxime spot.

Validation Test: Stain a TLC spot with Ferric Chloride (FeCl₃) solution. Amidoximes turn a

characteristic deep red/violet color.

Work-up:
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Cool the mixture to room temperature.

Concentrate the solvent under reduced pressure to ~20% volume.

Dilute with water (10x volume) to precipitate the product.

If oil forms: Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: The crude solid is typically >90% pure and suitable for the next step. If

necessary, recrystallize from Ethanol/Water.

Synthesis Workflow & Mechanism (DOT
Visualization)
The following diagram illustrates the conversion of the nitrile to the amidoxime and its

subsequent potential pathway to an oxadiazole.

Figure 1: Synthesis Pathway of 4-Chloro-N-hydroxy-2-methylbenzamidine
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Figure 1: The nucleophilic addition of hydroxylamine to the nitrile group forms the amidoxime

target. The ortho-methyl group (not shown in simple text) sterically influences the initial attack.
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Relevance: Verification of starting material CAS (50712-68-0) and properties.[1]

URL:[Link]

General Amidoxime Characterization

Source:Molecules 2018, 23(1)
Relevance: Provides comparative NMR shift ranges for benzamidoxime protons (NH2,
OH) used for prediction.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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